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Compound of Interest

Compound Name: Mestanolone

Cat. No.: B1676315

Unmasking Mestanolone: A Comparative
Analysis of Its Anabolic Potency

For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of the anabolic and androgenic potency of Mestanolone against other
synthetic androgens, supported by experimental data and detailed methodologies.

Mestanolone, a 17a-methylated derivative of dihydrotestosterone (DHT), has a historical
presence in the landscape of anabolic-androgenic steroids (AAS). Understanding its potency in
relation to other synthetic androgens is crucial for research and development in this field. This
guide synthesizes available data to offer a clear comparison of its anabolic and androgenic
characteristics.

Comparative Anabolic and Androgenic Potency

The efficacy of an anabolic steroid is often gauged by its anabolic-to-androgenic ratio. This
ratio aims to quantify the desired muscle-building (anabolic) effects against the undesired
masculinizing (androgenic) side effects. A higher ratio is generally sought after for therapeutic
applications where muscle wasting is a concern.

Mestanolone is consistently characterized as a potent androgen with relatively weak anabolic
properties.[1][2] This is largely attributed to its rapid inactivation in skeletal muscle tissue, a
characteristic it shares with its parent hormone, DHT.[2]
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Below is a table summarizing the anabolic and androgenic ratings of Mestanolone and other
representative synthetic androgens. These values are typically derived from the Hershberger
assay, a standardized animal model.

Relative
_ Anabolic-to- Binding Affinity
_ ) Androgenic .
Compound Anabolic Rating Rat Androgenic (RBA) for
atin
2 Ratio Androgen

Receptor (%)

Testosterone
100 100 1:1 100

(Reference)
Mestanolone 40-90 30-80 ~1:1 100-125
Nandrolone 125 37 ~3.4:1 54
Oxandrolone 322-630 24 ~13:1t0 26:1 29
Stanozolol 320 30 ~10.7:1 46

Note: The anabolic and androgenic ratings are relative to Testosterone (rated at 100). The
Relative Binding Affinity (RBA) is also relative to Testosterone. These values are compiled from
various sources and may exhibit some variability across different studies.[1][2][3][4][5][6][7][8]

[°]

Mechanism of Action: Androgen Receptor Signaling

The biological effects of Mestanolone and other androgens are primarily mediated through
their interaction with the androgen receptor (AR), a member of the nuclear receptor
superfamily. Upon binding, the androgen-AR complex translocates to the nucleus and binds to
specific DNA sequences known as androgen response elements (ARES) in the promoter
regions of target genes. This interaction modulates gene transcription, leading to the synthesis
of proteins that contribute to muscle growth and other androgenic effects.

The affinity of a steroid for the androgen receptor is a key determinant of its potency. While
Mestanolone exhibits a strong binding affinity for the AR, its anabolic efficacy is limited by its
metabolism in muscle tissue.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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